Cas no 29721-97-9 (Benzene, (1,1-dimethylethyl)(1-methylethyl)-)

• Product Name: Benzene, (1,1-dimethylethyl)(1-methylethyl)-
• CAS No: 29721-97-9
• MF: C₁₃H₂₀
• MW: 176.297904014587
• CID: 1442619
• PubChem ID: 18417761
• Update Time: 2025-04-20

Benzene, (1,1-dimethylethyl)(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (1,1-dimethylethyl)(1-methylethyl)-
• 1-tert-butyl-2-propan-2-ylbenzene
• 1-tert-Butyl-2-(propan-2-yl)benzene
• 29721-97-9
• isopropyl-terbutyl-benzene
• DTXSID40593587

• Inchi： 1S/C13H20/c1-10(2)11-8-6-7-9-12(11)13(3,4)5/h6-10H,1-5H3
• InChI Key： KNCZPLRYWQLPQT-UHFFFAOYSA-N
• SMILES： C(C)(C)(C)C1C=CC=CC=1C(C)C

Computed Properties

• Exact Mass: 176.1566
• Monoisotopic Mass: 176.156500638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes